![molecular formula C17H17N3O3S B5718774 N-{[(2,5-dimethylphenyl)amino]carbonothioyl}-4-methyl-3-nitrobenzamide](/img/structure/B5718774.png)
N-{[(2,5-dimethylphenyl)amino]carbonothioyl}-4-methyl-3-nitrobenzamide
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Overview
Description
N-{[(2,5-dimethylphenyl)amino]carbonothioyl}-4-methyl-3-nitrobenzamide, also known as DTCM, is a chemical compound that has gained significant attention in scientific research due to its potential applications in various fields. DTCM is a member of the thiosemicarbazone family and is known for its ability to chelate metal ions, making it a valuable tool in medicinal chemistry, biochemistry, and other related areas.
Mechanism of Action
The mechanism of action of N-{[(2,5-dimethylphenyl)amino]carbonothioyl}-4-methyl-3-nitrobenzamide is not fully understood, but it is believed to involve the chelation of metal ions, which can affect various biological processes. This compound has been shown to inhibit the activity of various enzymes, including metalloproteases and carbonic anhydrases, which play important roles in cancer progression and inflammation.
Biochemical and Physiological Effects:
This compound has been shown to have various biochemical and physiological effects, including the inhibition of cancer cell proliferation, the suppression of inflammation, and the modulation of immune responses. This compound has also been shown to affect metal ion homeostasis, which can have downstream effects on various biological processes.
Advantages and Limitations for Lab Experiments
N-{[(2,5-dimethylphenyl)amino]carbonothioyl}-4-methyl-3-nitrobenzamide has several advantages for use in lab experiments, including its ability to chelate metal ions, its low toxicity, and its stability in various conditions. However, this compound also has some limitations, including its limited solubility in water, which can make it difficult to work with in certain experiments.
Future Directions
There are several future directions for research on N-{[(2,5-dimethylphenyl)amino]carbonothioyl}-4-methyl-3-nitrobenzamide, including the development of new synthetic methods, the investigation of its potential as a therapeutic agent for various diseases, and the exploration of its environmental applications. Additionally, further studies are needed to fully understand the mechanism of action of this compound and its effects on various biological processes.
Synthesis Methods
The synthesis of N-{[(2,5-dimethylphenyl)amino]carbonothioyl}-4-methyl-3-nitrobenzamide involves the reaction of 2,5-dimethylaniline with carbon disulfide and nitrobenzene, followed by the addition of thiosemicarbazide. The resulting compound is then purified through recrystallization and characterized using various analytical techniques.
Scientific Research Applications
N-{[(2,5-dimethylphenyl)amino]carbonothioyl}-4-methyl-3-nitrobenzamide has been extensively studied for its potential applications in various fields, including medicinal chemistry, biochemistry, and environmental science. In medicinal chemistry, this compound has been shown to exhibit anti-cancer, anti-inflammatory, and anti-viral properties. In biochemistry, this compound has been used as a chelating agent to study metal ion interactions with biological molecules. In environmental science, this compound has been used as a pollutant sensor due to its ability to detect heavy metal ions in water samples.
properties
IUPAC Name |
N-[(2,5-dimethylphenyl)carbamothioyl]-4-methyl-3-nitrobenzamide |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C17H17N3O3S/c1-10-4-5-11(2)14(8-10)18-17(24)19-16(21)13-7-6-12(3)15(9-13)20(22)23/h4-9H,1-3H3,(H2,18,19,21,24) |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
YDJQUUBXZFZSKT-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC(=C(C=C1)C)NC(=S)NC(=O)C2=CC(=C(C=C2)C)[N+](=O)[O-] |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C17H17N3O3S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
343.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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